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3-[2-(4-Fluorobenzyl)imidazo[2,1-b][1,3]thiazol-6-yl]-2H-chromen-2-one 3-[2-(4-Fluorobenzyl)imidazo[2,1-b][1,3]thiazol-6-yl]-2H-chromen-2-one Suppressor of endogenous midkine (MDK) expression. Inhibits PI 3-K signaling in H441 lung adenocarcinoma cells. Selectively attenuates growth of MDK-expressing cancer cells. Induces apoptosis in H441 cells and suppresses growth of H441 cell xenografts in mice.
Brand Name: Vulcanchem
CAS No.: 881970-80-5
VCID: VC0004996
InChI: InChI=1S/C21H13FN2O2S/c22-15-7-5-13(6-8-15)9-16-11-24-12-18(23-21(24)27-16)17-10-14-3-1-2-4-19(14)26-20(17)25/h1-8,10-12H,9H2
SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CN4C=C(SC4=N3)CC5=CC=C(C=C5)F
Molecular Formula: C21H13FN2O2S
Molecular Weight: 376.4 g/mol

3-[2-(4-Fluorobenzyl)imidazo[2,1-b][1,3]thiazol-6-yl]-2H-chromen-2-one

CAS No.: 881970-80-5

Inhibitors

VCID: VC0004996

Molecular Formula: C21H13FN2O2S

Molecular Weight: 376.4 g/mol

3-[2-(4-Fluorobenzyl)imidazo[2,1-b][1,3]thiazol-6-yl]-2H-chromen-2-one - 881970-80-5

CAS No. 881970-80-5
Product Name 3-[2-(4-Fluorobenzyl)imidazo[2,1-b][1,3]thiazol-6-yl]-2H-chromen-2-one
Molecular Formula C21H13FN2O2S
Molecular Weight 376.4 g/mol
IUPAC Name 3-[2-[(4-fluorophenyl)methyl]imidazo[2,1-b][1,3]thiazol-6-yl]chromen-2-one
Standard InChI InChI=1S/C21H13FN2O2S/c22-15-7-5-13(6-8-15)9-16-11-24-12-18(23-21(24)27-16)17-10-14-3-1-2-4-19(14)26-20(17)25/h1-8,10-12H,9H2
Standard InChIKey IWFKQTWYILKFGE-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CN4C=C(SC4=N3)CC5=CC=C(C=C5)F
Canonical SMILES C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CN4C=C(SC4=N3)CC5=CC=C(C=C5)F
Description Suppressor of endogenous midkine (MDK) expression. Inhibits PI 3-K signaling in H441 lung adenocarcinoma cells. Selectively attenuates growth of MDK-expressing cancer cells. Induces apoptosis in H441 cells and suppresses growth of H441 cell xenografts in mice.
Synonyms 3-[2-[(4-Fluorophenyl)methyl]imidazo[2,1-b]thiazol-6-yl]-2H-1-benzopyran-2-one
PubChem Compound 15991416
Last Modified Nov 11 2021
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